Cas no 4724-48-5 (Octylphosphonic acid)

Octylphosphonic acid Properties

Names and Identifiers

• 1-Octylphosphonic acid
• 1-Octanephosphonic acid
• Octylphosphonic acid
• N-OCTYLPHOSPHONIC ACID
• P-octyl-Phosphonic acid
• n-octane phosphonic acid
• n-Octylphosphonic acid OPA
• n-Octylphosphonicacid,min.
• Octanephosphonic acid
• Octan-phosphonsaeure-(1)
• octyl-phosphonic acid
• octyl-phosphonicaci
• Octyl-phosphonsaeure
• Octylphosphonsure
• Phosphonic acid,octyl
• OPA
• Phosphonic acid, octyl-
• Phosphonic acid, P-octyl-
• 95C2AW87BO
• OctylphosphonicAcid
• Octylphosphonic acid, 97%
• DSSTox_CID_24679
• DSSTox_RID_80391
• DSSTox_GSID_44679
• KSC492M8P
• EBD27226
• Tox21_302242
• +Expand

• MDL： MFCD00015841
• InChIKey： NJGCRMAPOWGWMW-UHFFFAOYSA-N
• Inchi： 1S/C8H19O3P/c1-2-3-4-5-6-7-8-12(9,10)11/h2-8H2,1H3,(H2,9,10,11)
• SMILES： P(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(=O)(O[H])O[H]
• BRN： 1764242

Computed Properties

• Exact Mass: 194.10700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 194.107
• Heavy Atom Count: 12
• Complexity: 141
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Surface Charge: 0
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: 2.52460
• PSA: 67.34000
• Refractive Index: 1.458
• Water Partition Coefficient: Slightly soluble in organic solvents and water.
• Boiling Point: 327.5℃/760mmHg
• Melting Point: 99.0 to 103.0 deg-C
• Flash Point: 151.8 °C
• Solubility: Slightly soluble in organic solvents and water.
• Color/Form: crystal
• Solubility: Uncertain
• Density: 1.08

Related Categories

• Material Chemicals Electrical Materials